Cas no 1805551-18-1 (Ethyl 3-(difluoromethyl)-2-methoxy-6-methylpyridine-4-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-2-methoxy-6-methylpyridine-4-acetate
• CAS No: 1805551-18-1
• MF: C₁₂H₁₅F₂NO₃
• MW: 259.249210596085
• CID: 4895548
• Update Time: 2025-10-30

Ethyl 3-(difluoromethyl)-2-methoxy-6-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-methoxy-6-methylpyridine-4-acetate

• Inchi： 1S/C12H15F2NO3/c1-4-18-9(16)6-8-5-7(2)15-12(17-3)10(8)11(13)14/h5,11H,4,6H2,1-3H3
• InChI Key： YYNYXUMRDPLYAK-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(C)=CC=1CC(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(difluoromethyl)-2-methoxy-6-methylpyridine-4-acetate

Research Brief on Ethyl 3-(difluoromethyl)-2-methoxy-6-methylpyridine-4-acetate (CAS: 1805551-18-1)

Ethyl 3-(difluoromethyl)-2-methoxy-6-methylpyridine-4-acetate (CAS: 1805551-18-1) is a pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its difluoromethyl and methoxy functional groups, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug development and agrochemical synthesis. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, positioning it as a molecule of significant interest in medicinal chemistry.

The synthesis of Ethyl 3-(difluoromethyl)-2-methoxy-6-methylpyridine-4-acetate involves multi-step chemical reactions, including fluorination and esterification, to achieve the desired structural features. Researchers have optimized these synthetic routes to improve yield and purity, as reported in recent publications. The compound's stability under physiological conditions and its ability to interact with biological targets have been key areas of investigation, with preliminary results suggesting its utility in modulating enzyme activity or receptor binding.

In pharmacological studies, Ethyl 3-(difluoromethyl)-2-methoxy-6-methylpyridine-4-acetate has demonstrated potential as an intermediate in the development of novel therapeutic agents. Its structural motifs are particularly relevant for designing inhibitors of specific enzymes involved in inflammatory pathways or metabolic disorders. For instance, recent in vitro assays have shown that derivatives of this compound exhibit inhibitory effects on certain kinases, highlighting its role in targeted drug discovery.

Beyond its pharmaceutical applications, this compound has also been explored in agrochemical research. Its difluoromethyl group contributes to its bioactivity, making it a candidate for developing new pesticides or herbicides. Studies have investigated its efficacy against plant pathogens, with promising results in controlled environments. These findings underscore the versatility of Ethyl 3-(difluoromethyl)-2-methoxy-6-methylpyridine-4-acetate across different domains of chemical biology.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its bioavailability. Ongoing research aims to address these gaps through advanced computational modeling and in vivo studies. Collaborative efforts between academic institutions and industry partners are expected to accelerate the translation of these findings into practical applications, further solidifying the compound's relevance in the field.

In conclusion, Ethyl 3-(difluoromethyl)-2-methoxy-6-methylpyridine-4-acetate (CAS: 1805551-18-1) represents a valuable scaffold in chemical biology and pharmaceutical research. Its synthetic accessibility, biological activity, and potential applications in drug and agrochemical development make it a focal point of current studies. Future research will likely explore its derivatives and their therapeutic or agricultural benefits, paving the way for innovative solutions in these fields.